Cas no 1385405-08-2 (6-Fluoro-3,4-dihydro-1-[3-oxo-3-[4-(2-propyn-1-yl)-1-piperazinyl]propyl]-2(1H)-quinolinone)

• Product Name: 6-Fluoro-3,4-dihydro-1-[3-oxo-3-[4-(2-propyn-1-yl)-1-piperazinyl]propyl]-2(1H)-quinolinone
• CAS No: 1385405-08-2
• MF: C₁₉H₂₂FN₃O₂
• MW: 343.39528799057
• CID: 5444894
• PubChem ID: 72000293
• Update Time: 2023-08-27

6-Fluoro-3,4-dihydro-1-[3-oxo-3-[4-(2-propyn-1-yl)-1-piperazinyl]propyl]-2(1H)-quinolinone Chemical and Physical Properties

Names and Identifiers

• EN300-26622847
• Z1261259955
• 1385405-08-2
• 6-Fluoro-1-[3-oxo-3-(4-prop-2-ynylpiperazin-1-yl)propyl]-3,4-dihydroquinolin-2-one
• 6-fluoro-1-{3-oxo-3-[4-(prop-2-yn-1-yl)piperazin-1-yl]propyl}-1,2,3,4-tetrahydroquinolin-2-one
• AKOS016938173
• 6-Fluoro-3,4-dihydro-1-[3-oxo-3-[4-(2-propyn-1-yl)-1-piperazinyl]propyl]-2(1H)-quinolinone

• Inchi： 1S/C19H22FN3O2/c1-2-8-21-10-12-22(13-11-21)18(24)7-9-23-17-5-4-16(20)14-15(17)3-6-19(23)25/h1,4-5,14H,3,6-13H2
• InChI Key： PXCLMXMTRXDOAN-UHFFFAOYSA-N
• SMILES： N1(CCC(=O)N2CCN(CC#C)CC2)C2=C(C=C(F)C=C2)CCC1=O

Computed Properties

• Exact Mass: 343.16960512g/mol
• Monoisotopic Mass: 343.16960512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.9Ų

Experimental Properties

• Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.4±50.0 °C(Predicted)
• pka: 5.21±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones